Cas no 207801-27-2 (Yohimbic acid hydrate)

• Product Name: Yohimbic acid hydrate
• CAS No: 207801-27-2
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 910532
• PubChem ID: 6419962
• Update Time: 2025-04-19

Yohimbic acid hydrate Chemical and Physical Properties

Names and Identifiers

• YOHIMBINIC ACID MONOHYDRATE 99
• Yohimbinic acid monohydrate
• Yohimbic acid hydrate
• AKOS030502397
• NCGC00017100-01
• Yohimban-16-carboxylic acid, 17-hydroxy-, monohydrate, (16alpha,17alpha)-
• CAS-207801-27-2
• Yohimban-16-carboxylic acid, 17-hydroxy-, hydrate (1:1), (16alpha,17alpha)-
• HMS2096F22
• MS-25641
• NCGC00178432-05
• DN3BXM2IR8
• Q27276489
• MLS002153893
• CCG-214492
• (1S,15R,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid;hydrate
• DTXCID5025578
• J-013619
• UNII-DN3BXM2IR8
• HMS1569F22
• Tox21_110776_1
• (1R,2S,4aR,13bS,14aS)-2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylic acid hydrate
• 207801-27-2
• Yohimbinic acid monohydrate, 99%
• UXXCUDYYOMDFPX-GPRFVYSASA-N
• Yohimbic acid monohydrate
• DTXSID7045578
• HMS2235B06
• F82489
• SMR001233242
• Prestwick_497
• CS-0108170
• Yohimbic acid (hydrate)
• Yohimbine acid hydrate
• YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, MONOHYDRATE, (16.ALPHA.,17.ALPHA.)-
• Tox21_110776
• HY-121936A
• CHEMBL1484026
• DA-79049

• Inchi： 1S/C20H24N2O3.H2O/c23-17-6-5-11-10-22-8-7-13-12-3-1-2-4-15(12)21-19(13)16(22)9-14(11)18(17)20(24)25;/h1-4,11,14,16-18,21,23H,5-10H2,(H,24,25);1H2/t11-,14-,16-,17-,18+;/m0./s1
• InChI Key： UXXCUDYYOMDFPX-GPRFVYSASA-N
• SMILES： O[C@H]1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)O.O

Computed Properties

• Exact Mass: 358.18900
• Monoisotopic Mass: 358.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 267-268 °C (dec.)(lit.)
• PSA: 85.79000
• LogP: 2.43230
• Solubility: Not determined

Yohimbic acid hydrate Security Information

• Hazardous Material transportation number：UN 1544 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： 26-28-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids Corynanthean-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids